2-(azepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide

• CAS No.: 850350-05-9
• Molecular Formula: C14H18ClFN2O
• Molecular Weight: 284.75 g/mol
• IUPAC Name: 2-(azepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H18ClFN2O/c15-12-9-11(5-6-13(12)16)17-14(19)10-18-7-3-1-2-4-8-18/h5-6,9H,1-4,7-8,10H2,(H,17,19)
• InChI Key: WLVJOMQCQGOXKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC(=O)NC2=CC(=C(C=C2)F)Cl

Description

2-(azepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide: is a chemical compound with a complex structure. Let’s break it down:

• This compound may have applications in various fields due to its unique structure.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigate its reactivity, stereochemistry, and potential ligand properties.

Biology: Explore its interactions with biological macromolecules (e.g., enzymes, receptors).

Medicine: Assess its pharmacological properties (e.g., anti-inflammatory, antimicrobial).

Industry: Evaluate its use as a building block for drug synthesis or materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets. It could:
  • Inhibit enzymes by binding to their active sites.
  • Interact with receptors, affecting cellular signaling pathways.
  • Modulate gene expression or protein function.
• Detailed studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that further research and experimental data are essential to fully understand this compound’s properties and applications